(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H15N5O2/c1-7-14-10-8(6-13-16(10)2)11(15-7)17-5-3-4-9(17)12(18)19/h6,9H,3-5H2,1-2H3,(H,18,19)/t9-/m0/s1
• InChI Key: XQTCMDQTJZEBBZ-VIFPVBQESA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCCC3C(=O)O
• Isomeric SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCC[C@H]3C(=O)O
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a pyrazolopyrimidine derivative that has been synthesized using different methods.

Mechanism of Action

(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid activates the α7 nAChR by binding to the orthosteric site, which is located at the interface between the extracellular and transmembrane domains of the receptor. This compound induces a conformational change in the receptor, which leads to the opening of the ion channel and the influx of cations such as calcium and sodium into the cell. This influx of cations triggers downstream signaling pathways that mediate the physiological and pharmacological effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including the activation of the α7 nAChR, the modulation of neurotransmitter release, the regulation of ion channel activity, the inhibition of inflammatory cytokine production, and the attenuation of pain-related behaviors. This compound has also been shown to enhance cognitive function and memory consolidation in animal models.

Advantages and Limitations for Lab Experiments

(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid has several advantages for lab experiments, including its high potency and selectivity for the α7 nAChR, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has some limitations, including its short half-life and rapid metabolism, which may require the use of continuous infusion or repeated dosing to maintain its pharmacological effects.

Future Directions

There are several future directions for (2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid research, including the development of novel analogs with improved pharmacokinetic properties, the elucidation of the molecular mechanisms underlying its anti-inflammatory and analgesic effects, the investigation of its potential therapeutic applications in various diseases, and the exploration of its role in cognitive function and memory consolidation. This compound research may also contribute to the development of new drugs for the treatment of neurological and inflammatory disorders.

Synthesis Methods

(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid has been synthesized using different methods, including the one-pot synthesis method and the multi-step synthesis method. The one-pot synthesis method involves the reaction of 1,6-dimethylpyrazolo[3,4-d]pyrimidine-4-amine with pyrrolidine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in a solvent such as dichloromethane (DCM). The multi-step synthesis method involves the synthesis of 1,6-dimethylpyrazolo[3,4-d]pyrimidine-4-carboxylic acid, which is then converted to this compound by reacting it with pyrrolidine-2-carboxylic acid in the presence of a coupling agent and a catalyst.

Scientific Research Applications

(2S)-1-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)pyrrolidine-2-carboxylic acid has potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to be a potent and selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely expressed in the central nervous system. This compound has been used as a tool compound to study the function and pharmacology of the α7 nAChR. This compound has also been shown to have anti-inflammatory and analgesic effects, which make it a potential therapeutic agent for various inflammatory and pain-related diseases.